Cas no 2228303-62-4 (4-{4-(methoxymethyl)phenylmethyl}piperidin-4-ol)

• Product Name: 4-{4-(methoxymethyl)phenylmethyl}piperidin-4-ol
• CAS No: 2228303-62-4
• MF: C₁₄H₂₁NO₂
• MW: 235.32204413414
• CID: 6435202
• PubChem ID: 165638732
• Update Time: 2025-05-24

4-{4-(methoxymethyl)phenylmethyl}piperidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 4-{4-(methoxymethyl)phenylmethyl}piperidin-4-ol
• 2228303-62-4
• EN300-1772204
• 4-{[4-(methoxymethyl)phenyl]methyl}piperidin-4-ol

• Inchi： 1S/C14H21NO2/c1-17-11-13-4-2-12(3-5-13)10-14(16)6-8-15-9-7-14/h2-5,15-16H,6-11H2,1H3
• InChI Key： SLHBJSLHJRVCPX-UHFFFAOYSA-N
• SMILES： OC1(CC2C=CC(COC)=CC=2)CCNCC1

Computed Properties

• Exact Mass: 235.157228913g/mol
• Monoisotopic Mass: 235.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 41.5Ų

Additional information on 4-{4-(methoxymethyl)phenylmethyl}piperidin-4-ol

Compound CAS No 2228303-62-4: 4-{4-(methoxymethyl)phenylmethyl}piperidin-4-ol

The compound with CAS number 2228303-62-4, commonly referred to as 4-{4-(methoxymethyl)phenylmethyl}piperidin-4-ol, is a structurally complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of piperidines, which are six-membered cyclic amines, and it incorporates a phenyl group substituted with a methoxymethyl moiety. The presence of both the piperidine ring and the phenyl group makes this compound a promising candidate for various applications, particularly in drug design and development.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 4-{4-(methoxymethyl)phenylmethyl}piperidin-4-ol. Researchers have employed a variety of methodologies, including palladium-catalyzed cross-coupling reactions and nucleophilic substitution strategies, to construct the molecule's intricate architecture. These methods not only enhance the yield but also improve the purity of the final product, making it more suitable for downstream applications.

In terms of pharmacological properties, studies have shown that 4-{4-(methoxymethyl)phenylmethyl}piperidin-4-ol exhibits potential as a bioactive agent. Preclinical trials have demonstrated its ability to modulate specific cellular pathways, suggesting its utility in treating conditions such as neurodegenerative diseases and inflammatory disorders. Moreover, its unique structure allows for further functionalization, enabling researchers to explore its potential as a scaffold for drug discovery.

The integration of computational chemistry tools has significantly accelerated the understanding of this compound's behavior at the molecular level. Advanced molecular modeling techniques have provided insights into its interactions with biological targets, aiding in the design of more effective derivatives. This interdisciplinary approach has not only enhanced our knowledge of cas no 2228303-62-4 but also paved the way for its application in personalized medicine.

In conclusion, cas no 2228303-62-4, or 4-{4-(methoxymethyl)phenylmethyl}piperidin-4-ol, represents a fascinating example of how modern chemical synthesis and pharmacological research can converge to develop innovative therapeutic agents. As research continues to uncover its full potential, this compound is poised to make significant contributions to the field of medicinal chemistry.